Cas no 2166642-96-0 ((2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol)

• Product Name: (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol
• CAS No: 2166642-96-0
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6186084
• PubChem ID: 165960253
• Update Time: 2025-06-13

(2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol
• 2166642-96-0
• EN300-1269181

• Inchi： 1S/C9H11NO2S/c11-5-7-4-10-9(13-7)8(12)6-2-1-3-6/h4,6,11H,1-3,5H2
• InChI Key： DQXAAOTVGAAYMS-UHFFFAOYSA-N
• SMILES： S1C(CO)=CN=C1C(C1CCC1)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 78.4Ų

Additional information on (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol

Introduction to (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol (CAS No. 2166642-96-0)

(2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2166642-96-0, features a unique structural framework that combines a cyclobutanecarbonyl group with a thiazole moiety, linked to a hydroxymethyl group. The presence of these distinct functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways.

The cyclobutanecarbonyl group is known for its stability and its ability to participate in various chemical transformations, including condensation reactions and Michael additions. This stability is particularly advantageous in multi-step synthetic routes where high yields and minimal side reactions are desired. The thiazole ring, on the other hand, is a heterocyclic structure that is widely recognized for its biological activity. Thiazole derivatives are prevalent in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors, often leading to therapeutic effects.

The hydroxymethyl group at the terminal position of the molecule introduces a site for further functionalization, allowing chemists to tailor the compound for specific applications. This flexibility makes (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol a valuable building block in drug discovery and development pipelines.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives. Studies have shown that modifications within the thiazole core can significantly alter the biological activity of these compounds. For instance, research has demonstrated that certain thiazole-based molecules exhibit antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a cyclobutanecarbonyl group into these structures may enhance their binding affinity to biological targets or improve their metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol is its potential as a scaffold for developing novel therapeutic agents. The combination of the cyclobutanecarbonyl and thiazole moieties provides a rich chemical environment for interaction with biological systems. This has led to investigations into its derivatives as candidates for treating various diseases, including neurological disorders and chronic inflammatory conditions.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired molecular framework efficiently.

The applications of (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol extend beyond pharmaceuticals. In materials science, for example, derivatives of this compound have been explored as components in organic electronic devices due to their ability to form stable and conductive polymers. These properties make them promising candidates for use in flexible electronics and solar cells.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of thiazole derivatives. Molecular modeling studies have identified key interactions between these compounds and their target proteins, providing insights into their mechanism of action. This knowledge has been instrumental in guiding the design of more effective derivatives.

The industrial production of (2-cyclobutanecarbonyl-1,3-thiazol-5-yl)methanol requires stringent quality control measures to ensure consistency across batches. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to verify the identity and purity of the compound.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications and improving its synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its potential uses and contribute to the development of next-generation therapeutics.